Cas no 2168437-55-4 (5'-chloro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-amine)

• Product Name: 5'-chloro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-amine
• CAS No: 2168437-55-4
• MF: C₁₂H₁₄ClN
• MW: 207.699262142181
• CID: 6383615
• PubChem ID: 165847529
• Update Time: 2025-10-30

5'-chloro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-amine Chemical and Physical Properties

Names and Identifiers

• 5'-chloro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-amine
• EN300-1458106
• 2168437-55-4
• 5'-chloro-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-4'-amine

• Inchi： 1S/C12H14ClN/c13-9-3-1-2-8-11(9)10(14)4-5-12(8)6-7-12/h1-3,10H,4-7,14H2
• InChI Key： GCRFLZXVELWEGX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C(CCC12CC1)N

Computed Properties

• Exact Mass: 207.0814771g/mol
• Monoisotopic Mass: 207.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 5'-chloro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-amine

Introduction to 5'-chloro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-amine (CAS No. 2168437-55-4)

The compound 5'-chloro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-amine (CAS No. 2168437-55-4) is a highly specialized organic molecule with unique structural and chemical properties. This compound belongs to the class of spirocyclic compounds, which are characterized by the presence of two rings connected by a single atom, in this case, a cyclopropane ring fused to a naphthalene system. The chloro substituent at the 5' position and the amino group at the 4' position further modulate its chemical reactivity and potential applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of such complex structures, allowing researchers to explore their properties in depth. The spirocyclopropane moiety is particularly interesting due to its strained ring system, which can impart unique electronic and steric effects on the molecule. This makes it a valuable component in drug design, materials science, and other specialized fields.

One of the most notable features of 5'-chloro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-amine is its potential as a building block in medicinal chemistry. The presence of both a chlorine atom and an amino group provides multiple sites for functionalization, enabling the creation of derivatives with diverse biological activities. For instance, studies have shown that such compounds can exhibit anti-inflammatory, antioxidant, or even anticancer properties depending on their structural modifications.

Moreover, the naphthalene framework is well-known for its aromaticity and stability, which contribute to the overall robustness of the molecule. The dihydro designation indicates partial saturation within the naphthalene ring system, which can influence its reactivity and solubility properties. This makes it an attractive candidate for use in various chemical reactions, including coupling reactions or as a precursor in polymer synthesis.

In terms of synthesis, this compound can be prepared through a variety of methods, including but not limited to Suzuki coupling reactions or other cross-coupling techniques. These methods allow for precise control over the substitution patterns and stereochemistry of the molecule, ensuring high purity and consistency in its production.

From an analytical standpoint, modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry) have been instrumental in confirming the structure of this compound. These analyses provide critical insights into its molecular geometry and bonding characteristics, which are essential for understanding its behavior in different chemical environments.

Looking ahead, ongoing research into spirocyclic compounds like 5'-chloro-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-amine is expected to uncover new applications across various industries. Its versatility as a starting material for drug development and materials science positions it as a key player in future innovations within these fields.